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Compound of Interest

Compound Name: TRIA-662

Cat. No.: B1211872 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of TRIA-662.

This document provides critical safety and logistical information for the handling of TRIA-662,

also known as 1-Methylnicotinamide chloride. Adherence to these guidelines is essential to

ensure a safe laboratory environment and prevent potential hazards.

Hazard Identification and Personal Protective Equipment
(PPE)
TRIA-662 is classified as a substance that can cause skin irritation, serious eye irritation, and

may cause respiratory irritation[1]. Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) for Handling TRIA-662
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Protection Type Required PPE Specifications

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times when

handling the compound to

prevent eye contact[1][2].

Hand Protection Chemical-resistant gloves

Nitrile gloves (type N95) are

recommended. Inspect gloves

prior to use and dispose of

them properly after

handling[2].

Respiratory Protection
N95 (US) or equivalent

respirator

Use in areas with inadequate

ventilation or when there is a

risk of dust formation[2].

Body Protection Laboratory coat

A standard lab coat should be

worn to protect street clothing

and skin from accidental spills.

Operational Plan: Step-by-Step Handling and Storage
Procedures
Strict adherence to the following procedures is crucial for the safe handling and storage of

TRIA-662.

1. Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended to

minimize inhalation of dust or aerosols.

2. Handling:

Avoid direct contact with skin and eyes.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling the compound.
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Take precautionary measures against static discharge.

3. Storage:

Store in a tightly sealed container in a dry and well-ventilated place.

Recommended storage temperature is in a refrigerator.

Keep away from sources of ignition.

Disposal Plan: Managing TRIA-662 Waste
Proper disposal of TRIA-662 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Compound Disposal:

Do not dispose of with household garbage.

Do not allow the product to reach the sewage system.

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.

Dispose of excess and expired materials through a licensed hazardous material disposal

company.

Always observe all federal, state, and local environmental regulations.

2. Contaminated Packaging Disposal:

Dispose of contaminated packaging in the same manner as the unused product.

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

Table 2: First-Aid Measures for TRIA-662 Exposure
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Exposure Route First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Inhalation

If breathing is difficult, remove to fresh air and

keep at rest in a position comfortable for

breathing. Call a physician if symptoms develop

or persist.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Experimental Workflow for Handling TRIA-662
The following diagram outlines the standard operating procedure for the safe handling of TRIA-
662 in a laboratory setting.
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TRIA-662 Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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